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Compound of Interest

Compound Name: Antifungal agent 18

Cat. No.: B13903853 Get Quote

For Immediate Use By Laboratory Personnel

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Antifungal Agent 18. Adherence to these

procedures is critical for ensuring personal safety and maintaining a secure laboratory

environment. The following protocols offer step-by-step guidance on the correct use of personal

protective equipment (PPE) and the proper disposal of waste materials.

Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE are the first lines of defense against exposure to potent

pharmaceutical compounds. All personnel must be trained on the specific PPE requirements

for handling Antifungal Agent 18.

Recommended Personal Protective Equipment
A risk assessment should be conducted to determine the appropriate level of PPE required for

the specific tasks being performed.[1] The following table summarizes the recommended PPE

for handling various common antifungal agents, which can serve as a proxy for Antifungal
Agent 18 until a specific Safety Data Sheet (SDS) is available.
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Antifungal
Agent

Eye/Face
Protection

Skin and Body
Protection

Respiratory
Protection

Glove
Recommendati
ons (Material
and
Breakthrough
Time)

Fluconazole

Tightly fitting

safety goggles.

[2]

Long-sleeved

clothing.[2]

Follow OSHA

respirator

regulations (29

CFR 1910.134).

[2]

Nitrile Rubber,

Butyl Rubber,

Polychloroprene,

Fluorocaoutchou

c, Polyvinyl

chloride: When

prolonged or

frequently

repeated contact

may occur, a

glove with a

protection class

of 5 or higher

(breakthrough

time > 240

minutes) is

recommended.

For brief contact,

a glove with a

protection class

of 3 or higher

(breakthrough

time > 60

minutes) is

recommended.

[3]

Amphotericin B Safety glasses

with side-shields

or goggles.[4][5]

Protective

clothing to

prevent skin

exposure.[4][6]

A NIOSH/MSHA

approved

respirator is

recommended,

Neoprene or

Rubber gloves

are

recommended.
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especially where

dust may be

generated.[6]

[6] Specific

breakthrough

times are not

readily available;

select gloves

based on the

task and

potential for

exposure.

Ketoconazole

Safety glasses

with side shields

or goggles.[7][8]

Wear suitable

protective

clothing.[8]

If exposure limits

are exceeded or

irritation is

experienced,

ventilation and

evacuation may

be required.[8]

Butyl rubber or

Fluorocarbon

rubber (Viton)

gloves are

recommended.

[6] The exact

breakthrough

time should be

confirmed with

the glove

manufacturer.[6]

Itraconazole Wear appropriate

protective

eyeglasses or

chemical safety

goggles.[9]

Wear appropriate

protective gloves

and clothing to

prevent skin

exposure.[9]

Use a

NIOSH/MSHA

approved

respirator if

exposure limits

are exceeded or

if irritation or

other symptoms

are experienced.

[9]

Viton™ gloves

are

recommended.

For prolonged or

frequently

repeated contact,

a glove with a

protection class

of 5 or higher

(breakthrough

time > 240

minutes) is

recommended.

For brief contact,

a protection

class of 3 or

higher (> 60
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minutes) is

suitable.[10][11]

Note: The information in this table is based on publicly available Safety Data Sheets. Always

consult the specific SDS for the exact formulation of Antifungal Agent 18 you are using. Glove

selection should be based on the specific chemicals being handled and the duration of contact.

[5][11] It is strongly advised that on-site testing of all gloves is conducted to determine safe

usage.

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial to minimize contamination and

ensure the safety of all laboratory personnel.

Safe Handling Workflow
The following diagram outlines the standard operating procedure for safely handling Antifungal
Agent 18 in a laboratory setting. Adherence to this workflow is mandatory.
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Safe Handling Workflow for Antifungal Agent 18

Preparation

Handling

Post-Handling & Decontamination

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Designated Work Area

Weigh/Measure in Ventilated Enclosure

Proceed to handling

Prepare Solution/Experiment

Decontaminate Work Surfaces

Experiment complete

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Procedural flow for the safe handling of Antifungal Agent 18.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b13903853?utm_src=pdf-body-img
https://www.benchchem.com/product/b13903853?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13903853?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Disposal Workflow
Proper segregation and disposal of waste contaminated with Antifungal Agent 18 are critical

to prevent environmental contamination and accidental exposure.

Waste Disposal Workflow for Antifungal Agent 18

Waste Generation

Segregation

Disposal Path

Identify Contaminated Waste
(Solid & Liquid)

Solid Waste
(Gloves, Pipettes, etc.)
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(Unused solutions, etc.)

Sharps Waste
(Needles, Scalpels)

Place in Labeled Biohazard Bag

Collect in Labeled, Leak-Proof Container Place in Puncture-Resistant Sharps ContainerAutoclave if Biologically Contaminated

Dispose as Hazardous Chemical Waste

Post-decontamination

Click to download full resolution via product page
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Caption: Step-by-step process for the disposal of Antifungal Agent 18 waste.

Detailed Experimental Protocols
Decontamination of Work Surfaces

Preparation: Prepare a fresh 10% bleach solution or other approved disinfectant.[12]

Application: Liberally apply the disinfectant to all potentially contaminated surfaces.

Contact Time: Allow for a contact time of at least 20 minutes to ensure effective disinfection.

[13]

Wiping: Wipe the surfaces with absorbent material.

Disposal: Dispose of the absorbent material as solid hazardous waste.[13]

Disposal of Liquid Waste
Collection: Collect all liquid waste containing Antifungal Agent 18 in a designated, leak-

proof, and clearly labeled hazardous waste container.

Storage: Store the container in a designated satellite accumulation area.

Pickup: Arrange for pickup and disposal by a certified hazardous waste management

company. Do not discharge to the sewer.

Disposal of Solid and Biologically Contaminated Waste
Segregation: Separate non-contaminated waste from waste contaminated with Antifungal
Agent 18.

Containment: Place contaminated solid waste (e.g., gloves, gowns, absorbent pads) into a

designated, labeled biohazard bag within a rigid, covered container.[2]

Decontamination: If the waste is also biologically contaminated (e.g., from cell cultures), it

must be decontaminated, typically by autoclaving.
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Autoclave Validation: Ensure the autoclave is validated regularly using biological indicators

to confirm effective sterilization.[14][15][16] A typical cycle is a minimum of 30-60 minutes

at 121°C (250°F) and 15 psi.[14][16]

Final Disposal: After decontamination, the waste can be disposed of as hazardous chemical

waste through a certified vendor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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16. - Division of Research Safety | Illinois [drs.illinois.edu]

To cite this document: BenchChem. [Safeguarding Researchers: A Guide to Handling
Antifungal Agent 18]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13903853#personal-protective-equipment-for-
handling-antifungal-agent-18]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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